Cas no 893351-28-5 (N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide)

• Product Name: N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide
• CAS No: 893351-28-5
• MF: C₁₇H₁₅N₅O₄S₂
• MW: 417.46210026741
• CID: 5830227
• PubChem ID: 24892222
• Update Time: 2025-07-09

N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[5-[[2-[[4-(acetylamino)phenyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 893351-28-5
• N-(5-((2-((4-acetamidophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• CHEMBL1493230
• SMR000806424
• AB00871083-06
• N-[5-({[(4-acetamidophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• F1838-3514
• AKOS024613476
• MLS001237881
• HMS2980D07
• N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide

• Inchi： 1S/C17H15N5O4S2/c1-10(23)18-11-4-6-12(7-5-11)19-14(24)9-27-17-22-21-16(28-17)20-15(25)13-3-2-8-26-13/h2-8H,9H2,1H3,(H,18,23)(H,19,24)(H,20,21,25)
• InChI Key： NDLNVLGPELMFSR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NN=C(SCC(NC2=CC=C(NC(C)=O)C=C2)=O)S1)=O

Computed Properties

• Exact Mass: 417.05654632g/mol
• Monoisotopic Mass: 417.05654632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 6.98±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide

Recent Advances in the Study of N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS: 893351-28-5)

The compound N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide (CAS: 893351-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiadiazole and furan carboxamide structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the sulfanyl and carbamoylmethyl groups could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that this compound could serve as a promising lead for anti-inflammatory drug development.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in cell proliferation, such as topoisomerase II. Further in vivo studies are currently underway to assess its efficacy and safety profile.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the purity and stability of synthesized batches, addressing previous challenges related to its complex structure. These methodological improvements are critical for scaling up production and facilitating future clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Researchers are exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into practical applications.

In conclusion, N-5-({(4-acetamidophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylfuran-2-carboxamide represents a compelling area of research with significant potential in drug discovery. Ongoing studies continue to uncover its multifaceted biological activities, paving the way for its development into novel therapeutics for inflammatory diseases and cancer. Future research should focus on addressing its pharmacokinetic challenges and advancing it through preclinical and clinical stages.